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Compound Focus: cyclo(L-Pro-L-Val)

CAS No.: 2854-40-2

Cat. No.: S627326

Get Quote

Solubility and Stock Preparation

For your experiments, here are the key physicochemical properties and methods for preparing stock solutions

of cyclo(L-Pro-L-Val).

Property Specification

Molecular
Formula

C₁₀H₁₆N₂O₂ [1]

Molecular
Weight

196.25 g/mol [1]

CAS Number 2854-40-2 [1] [2]

Purity ≥98% [1] [2]

Appearance White to off-white solid powder [1]

Storage Powder should be stored at -20°C in a sealed, protected environment, protected
from light and moisture. [1]

Solubility and Stock Solution Preparation
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Parameter Description

Primary Solvent DMSO [1] [2]

Solubility in DMSO 90-100 mg/mL (approx. 459-510 mM) [1] [2]

Typical Stock Concentration 25 mg/mL in DMSO [1]

Example Protocol: Preparing a 25 mg/mL DMSO Stock Solution

Calculate Mass: Weigh 25 mg of cyclo(L-Pro-L-Val).
Add Solvent: Add 1 mL of pure, anhydrous DMSO to the vial.

Mix: Vortex or gently agitate the mixture until the solid is completely dissolved, forming a clear
solution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-
thaw cycles. Store at -20°C or -80°C for long-term stability. [1]

In Vivo Formulation Guide

For bioassays involving animal models, the DMSO stock solution must be further diluted into an

administration-ready formulation. The table below summarizes several proven formulations. It is

recommended to test these with a small amount of your compound first. [1]

Formulation
Number

Composition (DMSO Stock →
Additives)

Final Ratio (DMSO :
Additive : Saline)

Typical
Use

Injection 1 [1] DMSO → Tween 80 → Saline 10 : 5 : 85 IP/IV/IM/SC

Injection 2 [1] DMSO → PEG300 → Tween 80
→ Saline

10 : 40 : 5 : 45 IP/IV/IM/SC

Injection 3 [1] DMSO → Corn oil 10 : 90 IP/IV/IM/SC

Injection 4 [1] DMSO → 20% SBE-β-CD in

saline

10 : 90 IP/IV/IM/SC
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Formulation
Number

Composition (DMSO Stock →
Additives)

Final Ratio (DMSO :
Additive : Saline)

Typical
Use

Oral 1 [1] Suspend in 0.5% CMC Na N/A Oral

gavage

Example Protocol: Preparing an Injection-Ready Solution This example uses Injection Formulation 1

(DMSO : Tween 80 : Saline = 10 : 5 : 85) to prepare 1 mL of a 2.5 mg/mL working solution.

Additives: Combine 50 μL of Tween 80 with 850 μL of physiological saline (0.9% NaCl) in a new vial.
Dilute Stock: Add 100 μL of your 25 mg/mL DMSO stock solution to the saline mixture.

Final Mix: Vortex the final mixture thoroughly to ensure a clear or uniformly suspended solution. The
solution is now ready for administration. [1]

Frequently Asked Questions & Troubleshooting

Q1: My compound is precipitating out of solution in my aqueous bioassay buffer. What should I do?

Cause: This is a common issue due to the "like dissolves like" principle. cyclo(L-Pro-L-Val) is highly
soluble in DMSO but has limited solubility in water.

Solution:
Ensure Proper Dilution: Confirm that the final concentration of DMSO in your assay does not

exceed 1%. Higher percentages can be toxic to cells or microorganisms.
Use a Carrier: Reformulate your dosing solution using one of the injection formulations listed

above (e.g., with Tween 80, PEG300, or cyclodextrins). These are specifically designed to
maintain compound solubility upon aqueous dilution. [1]

Verify Concentration: Re-check your calculations to ensure you are not attempting to dissolve
the compound at a concentration beyond its aqueous solubility limit.

Q2: How can I confirm the biological activity of my prepared solution?

Positive Control: Use a known inhibitor relevant to your bioassay system. For example, the search
results indicate that cyclo(L-Pro-L-Val) shows similar toxicity to the antibiotic chloramphenicol
against certain plant pathogens. [1]
Assay Type: This compound has demonstrated toxicity against Gram-positive plant pathogens and

activity against influenza viruses in plaque-forming assays. [1] [3] You can use these as reference
points for your own antimicrobial or antiviral experiments.
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Q3: The experimental results are inconsistent between batches. How can I improve reproducibility?

Check Storage: Ensure the powder and stock solutions are stored correctly at -20°C, protected from
light and moisture. The compound is stable at room temperature for a few days during shipping, but

long-term storage requires freezing. [1]
Standardize Protocol: Use the same formulation and preparation method for all batches. Minute

differences in vortexing time or order of addition can sometimes affect homogeneity.
Fresh is Best: Always use freshly prepared in vivo formulations for the most consistent and optimal

results. [1]

Experimental Workflow for Bioassay Setup

The following diagram outlines the key decision points and steps for preparing and using cyclo(L-Pro-L-

Val) in your experiments, integrating the information provided above.
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Start: Plan Bioassay

Prepare DMSO Stock Solution
(25 mg/mL)

Is the assay
in vitro or in vivo?

In Vitro (e.g., cell culture)

In Vitro

In Vivo (animal model)

In Vivo

Dilute in buffer/media
(Keep DMSO ≤1%)

Formulate for administration
(Refer to Formulation Table)

Proceed with Bioassay
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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